Cas no 883522-37-0 (4-(2,3-Dihydro-1H-inden-5-yloxy)methylpiperidine)

• Product Name: 4-(2,3-Dihydro-1H-inden-5-yloxy)methylpiperidine
• CAS No: 883522-37-0
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• MDL: MFCD06246994
• CID: 4718354
• Update Time: 2025-08-01

4-(2,3-Dihydro-1H-inden-5-yloxy)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-[(2,3-Dihydro-1H-inden-5-yloxy)methyl]piperidine
• 4-(2,3-Dihydro-1H-inden-5-yloxy)methylpiperidine

• MDL： MFCD06246994
• Inchi： 1S/C15H21NO/c1-2-13-4-5-15(10-14(13)3-1)17-11-12-6-8-16-9-7-12/h4-5,10,12,16H,1-3,6-9,11H2
• InChI Key： TWEZLUFLGOTKSZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC2CCCC=2C=1)CC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3

Additional information on 4-(2,3-Dihydro-1H-inden-5-yloxy)methylpiperidine

Recent Advances in the Study of 4-(2,3-Dihydro-1H-inden-5-yloxy)methylpiperidine (CAS: 883522-37-0)

The compound 4-(2,3-Dihydro-1H-inden-5-yloxy)methylpiperidine (CAS: 883522-37-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

One of the key areas of research has been the exploration of 4-(2,3-Dihydro-1H-inden-5-yloxy)methylpiperidine as a modulator of neurotransmitter systems. Preliminary findings suggest that this compound exhibits affinity for specific serotonin and dopamine receptors, which may underlie its potential efficacy in treating mood disorders such as depression and anxiety. Additionally, its structural similarity to known pharmacophores has prompted investigations into its role as a scaffold for the design of novel CNS-active agents.

Recent in vitro and in vivo studies have provided insights into the compound's pharmacokinetic profile. Data indicate that 4-(2,3-Dihydro-1H-inden-5-yloxy)methylpiperidine demonstrates favorable blood-brain barrier penetration, a critical attribute for CNS-targeted therapeutics. Moreover, its metabolic stability and low toxicity profile, as evidenced by preclinical studies, position it as a promising candidate for further development. Researchers have also explored its potential anti-inflammatory effects, with some studies reporting its ability to inhibit pro-inflammatory cytokine production in cellular models.

The synthesis and optimization of 4-(2,3-Dihydro-1H-inden-5-yloxy)methylpiperidine derivatives have been another focal point of recent research. Structure-activity relationship (SAR) studies have identified key modifications that enhance its biological activity while maintaining its safety profile. These efforts have led to the development of analogs with improved potency and selectivity, paving the way for potential clinical applications.

In conclusion, the growing body of research on 4-(2,3-Dihydro-1H-inden-5-yloxy)methylpiperidine (CAS: 883522-37-0) highlights its potential as a versatile scaffold in drug discovery. Its dual activity in modulating neurotransmitter systems and inflammatory pathways offers unique opportunities for the development of multifunctional therapeutics. Future studies are expected to further elucidate its mechanism of action and explore its efficacy in disease models, bringing us closer to its potential translation into clinical use.